![molecular formula C16H11N5O2S B2559171 3-(2-pyridyl)-6-(2-pyridylmethyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione CAS No. 1251550-80-7](/img/structure/B2559171.png)
3-(2-pyridyl)-6-(2-pyridylmethyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
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Overview
Description
Isothiazole, a component of your compound, is an organic compound with the formula (CH)3S(N). The ring in isothiazole is unsaturated and features an S-N bond .
Synthesis Analysis
An efficient and straightforward methodology for the preparation of novel functionalized thiazolo[3,2-b]triazole, triazolo[1,5-a]pyrimidine and triazolo[3,4-b][1,3,4]thiadiazine has been implemented with excellent yields via a one-pot catalyst-free procedure at room temperature by the reaction of dibenzoylacetylene .
Molecular Structure Analysis
Isothiazole, a component of your compound, has a ring structure that is unsaturated and features an S-N bond .
Chemical Reactions Analysis
Oxidation of 2-(2-pyridyl)thioacetamides, 2-pyridylmethyl thioketones, or 2-(2-benzylthiovinyl)pyridines with bromine yields isothiazolo[2,3-α]pyridinium salts .
Physical And Chemical Properties Analysis
Isothiazole, a component of your compound, has a molar mass of 85.12 g·mol−1 and a boiling point of 114 °C .
Scientific Research Applications
- The compound exhibits high sensitivity and selectivity for detecting endogenous cysteine (Cys) and homocysteine (Hcy) in living cells using a near-infrared fluorescent probe called “Cy–O–CHO” . This application is valuable for studying cellular processes and disease mechanisms related to these amino acids.
- Researchers have investigated the photophysical behavior of the compound 3-(pyridin-2-yl)triimidazotriazine (TT-Py). It displays excitation-dependent fluorescence and phosphorescence under ambient conditions, both in blended films and the crystalline phase. The dual fluorescence and phosphorescence properties arise from the coexistence of an extended polycyclic nitrogen-rich moiety (TT) and a fragment (Py) with partial conformational freedom . Understanding these properties can inform the design of novel materials for optoelectronic applications.
- Quantitative structure–activity relationship (QSAR) studies have explored the anti-gastric cancer effect of [1,2,3]triazolo[4,5-d]pyrimidine derivatives (1,2,3-TPD). These derivatives exhibit promising activity, and predictive models based on descriptors have been developed. The QSAR models, including random forest and mix-kernel function support vector machine, provide insights into the molecular features associated with antiproliferative effects .
- Pyrido[2,3-d]pyrimidine is an emerging scaffold in medicinal chemistry. It demonstrates a broad spectrum of activities, including antitumor, antibacterial, CNS depressant, anticonvulsant, and antipyretic effects . Researchers continue to explore its potential for drug development.
- The compound has been used in the synthesis of unsymmetrical ureas containing 2-pyridyl units. This metal- and column-free one-pot ammonolysis method allows for the incorporation of various aryl and alkyl amines, resulting in nearly quantitative conversions . Such ureas may have diverse applications in organic synthesis and materials science.
- The study of 3-(pyridin-2-yl)triimidazotriazine (TT-Py) reveals its rich photophysical behavior, making it a potential candidate for purely organic materials with multicolor fluorescent and phosphorescent properties. Understanding the interplay between rigidified polycyclic moieties and flexible fragments can guide the design of novel luminescent materials .
Fluorescent Probes for Cysteine and Homocysteine Detection
Photophysical Behavior Studies
Antiproliferative Effects in Gastric Cancer
Emerging Scaffold in Medicinal Chemistry
Synthesis of Ureas with 2-Pyridyl Units
Multicolor Fluorescent and Phosphorescent Materials
Future Directions
properties
IUPAC Name |
3-pyridin-2-yl-6-(pyridin-2-ylmethyl)-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N5O2S/c22-15-14-13(12(20-24-14)11-6-2-4-8-18-11)19-16(23)21(15)9-10-5-1-3-7-17-10/h1-8H,9H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWPTUPSJJXTWLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN2C(=O)C3=C(C(=NS3)C4=CC=CC=N4)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-pyridyl)-6-(2-pyridylmethyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione |
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